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Compound of Interest

Compound Name: RDR 02308

Cat. No.: B10857443 Get Quote

Disclaimer: Publicly available information regarding the specific compound designated "RDR
02308" with CAS number 4155-82-2 is limited and presents conflicting data. While some

sources associate this identifier with a distinct chemical entity, a comprehensive body of

research detailing its biological activity, mechanism of action, and experimental protocols is not

readily accessible in the public domain. This guide synthesizes the available information and

highlights the current knowledge gaps.

Chemical Identity and Properties
Initial investigation into CAS number 4155-82-2 reveals an association with a compound

referred to as RDR 02308. A safety data sheet from ChemScene provides the following details

for this substance:

Property Value

Formula C₁₉H₁₅N₃O₃

Molecular Weight 333.34 g/mol

Identified Uses
Laboratory chemicals, manufacture of

substances

It is crucial to note a discrepancy in public databases. The CAS number 4155-82-2 is also

linked to "5-Furan-2-yl-3-(4-nitro-phenyl)-1-phenyl-4,5-dihydro-1h-pyrazole" in a safety data

sheet from Combi-Blocks. This highlights a potential ambiguity in the assignment or reporting of
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this specific CAS number. For the purpose of this guide, we will focus on the entity designated

as RDR 02308 with the molecular formula C₁₉H₁₅N₃O₃.

Biological Activity and Mechanism of Action
As of this writing, there is no publicly available scientific literature detailing the biological

activity, mechanism of action, or specific signaling pathways associated with RDR 02308. The

intended use as "laboratory chemicals" suggests it may be a research compound, but without

published studies, its pharmacological profile remains unknown.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of RDR
02308 are not available in the public domain. Standard laboratory procedures for handling

chemical substances, as outlined in the safety data sheet, should be followed. These include

ensuring adequate ventilation, using personal protective equipment such as safety goggles and

gloves, and having access to an eye wash station and safety shower.

Quantitative Data
A thorough search of scientific databases and chemical supplier information did not yield any

quantitative data for RDR 02308. This includes, but is not limited to:

IC₅₀ or EC₅₀ values

Binding affinities (Kᵢ, Kₔ)

Pharmacokinetic data (ADME)

In vitro or in vivo efficacy data

The absence of this information prevents a quantitative assessment of the compound's activity

and potential therapeutic applications.

Signaling Pathways and Experimental Workflows
Due to the lack of research on the biological effects of RDR 02308, there are no established

signaling pathways or experimental workflows to visualize.
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Conclusion and Future Directions
RDR 02308 (CAS 4155-82-2) is a chemical entity for which there is a significant lack of publicly

available scientific data. While its basic chemical properties are documented in safety data

sheets, its biological function, mechanism of action, and potential applications remain

uncharacterized. The conflicting information associated with its CAS number further

complicates its identification.

For researchers, scientists, and drug development professionals, RDR 02308 represents an

unknown entity. Future research would be required to:

Unequivocally confirm the chemical structure associated with CAS number 4155-82-2.

Synthesize and characterize the compound to verify its properties.

Conduct in vitro and in vivo studies to determine its biological activity and identify potential

molecular targets.

Elucidate the mechanism of action and any associated signaling pathways.

Without such foundational research, a comprehensive technical understanding of RDR 02308
cannot be achieved. Researchers interested in this compound would need to initiate a full

discovery and characterization program.

To cite this document: BenchChem. [An In-depth Technical Guide on RDR 02308 (CAS
Number: 4155-82-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857443#rdr-02308-cas-number-4155-82-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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